Cas no 19736-65-3 (Benzenamine, 2,3,4,5-tetrafluoro-6-(pentafluorophenoxy)-)
19736-65-3 structure
Product Name:Benzenamine, 2,3,4,5-tetrafluoro-6-(pentafluorophenoxy)-
CAS No:19736-65-3
MF:C12H2F9NO
MW:347.136014461517
CID:1388759
Update Time:2024-08-16
Benzenamine, 2,3,4,5-tetrafluoro-6-(pentafluorophenoxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 2,3,4,5-tetrafluoro-6-(pentafluorophenoxy)-
- Benzenamine, 2,3,4,5-tetrafluoro-6-(2,3,4,5,6-pentafluorophenoxy)-
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- Inchi: 1S/C12H2F9NO/c13-1-3(15)7(19)11(8(20)4(1)16)23-12-9(21)5(17)2(14)6(18)10(12)22/h22H2
- InChI Key: RMIGANBUOKUJTM-UHFFFAOYSA-N
- SMILES: C1(N)=C(OC2=C(F)C(F)=C(F)C(F)=C2F)C(F)=C(F)C(F)=C1F
Experimental Properties
- Density: 1.734±0.06 g/cm3(Predicted)
- Melting Point: 90-91.5 °C
- Boiling Point: 207.9±40.0 °C(Predicted)
- pka: 1.26±0.16(Predicted)
Benzenamine, 2,3,4,5-tetrafluoro-6-(pentafluorophenoxy)- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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